Cas no 1018566-85-2 (6-ethyl-2-(piperazin-1-yl)-1,3-benzothiazole)

• Product Name: 6-ethyl-2-(piperazin-1-yl)-1,3-benzothiazole
• CAS No: 1018566-85-2
• MF: C₁₃H₁₇N₃S
• MW: 247.359181165695
• MDL: MFCD10008525
• CID: 4559268
• PubChem ID: 28470857
• Update Time: 2023-11-20

6-ethyl-2-(piperazin-1-yl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 6-Ethyl-2-piperazin-1-yl-1,3-benzothiazole
• Benzothiazole, 6-ethyl-2-(1-piperazinyl)-
• 6-ethyl-2-(piperazin-1-yl)-1,3-benzothiazole

• MDL： MFCD10008525
• Inchi： 1S/C13H17N3S/c1-2-10-3-4-11-12(9-10)17-13(15-11)16-7-5-14-6-8-16/h3-4,9,14H,2,5-8H2,1H3
• InChI Key： QHNURWMMESXAQD-UHFFFAOYSA-N
• SMILES： S1C2=CC(CC)=CC=C2N=C1N1CCNCC1

Computed Properties

• Exact Mass: 247.114319g/mol
• Monoisotopic Mass: 247.114319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 247.36g/mol
• XLogP3: 3
• Topological Polar Surface Area: 56.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines